Cas no 1353957-40-0 (3-[(Carboxymethyl-ethyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 3-[(Carboxymethyl-ethyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353957-40-0
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 2156833
• Update Time: 2025-07-16

3-[(Carboxymethyl-ethyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[(Carboxymethyl-ethyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester
• 2-(((1-((Benzyloxy)carbonyl)piperidin-3-yl)methyl)(ethyl)amino)acetic acid
• AM92814
• 3-[(carboxymethylethylamino)methyl]piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H26N2O4/c1-2-19(13-17(21)22)11-16-9-6-10-20(12-16)18(23)24-14-15-7-4-3-5-8-15/h3-5,7-8,16H,2,6,9-14H2,1H3,(H,21,22)
• InChI Key： VVWREGMJUZCNCI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC(CN(CC(=O)O)CC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 410
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-[(Carboxymethyl-ethyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester

3-[(Carboxymethyl-Ethyl-Amino)-Methyl]-Piperidine-1-Carboxylic Acid Benzyl Ester: A Comprehensive Overview

The compound with CAS No. 1353957-40-0, known as 3-[(Carboxymethyl-Ethyl-Amino)-Methyl]-Piperidine-1-Carboxylic Acid Benzyl Ester, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a carboxylic acid benzyl ester group and a carboxymethyl-ethyl-amino substituent. The piperidine core, a six-membered saturated ring with one nitrogen atom, serves as a versatile scaffold for various chemical modifications, making this compound a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structure allows for diverse interactions with biological systems, particularly in the context of enzyme inhibition and receptor modulation. For instance, researchers have explored its ability to act as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in the treatment of conditions such as hypertension, diabetes, and neurodegenerative diseases. The carboxymethyl-ethyl-amino group attached to the piperidine ring is believed to play a pivotal role in these interactions, contributing to the compound's bioactivity.

The synthesis of 3-[(Carboxymethyl-Ethyl-Amino)-Methyl]-Piperidine-1-Carboxylic Acid Benzyl Ester involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the piperidine ring through cyclization reactions, followed by the introduction of the carboxylic acid benzyl ester group via esterification. The incorporation of the carboxymethyl-ethyl-amino substituent requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes. These synthetic strategies have been refined in recent years, with researchers adopting greener chemistry approaches to minimize environmental impact.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it an attractive candidate for drug development. Studies have shown that it has moderate solubility in aqueous solutions and demonstrates good permeability across biological membranes. These characteristics are essential for ensuring effective delivery to target tissues and maximizing therapeutic efficacy. Furthermore, preliminary toxicity studies indicate that the compound has a relatively low toxicity profile, although further investigations are required to fully assess its safety for human use.

The application of 3-[(Carboxymethyl-Ethyl-Amino)-Methyl]-Piperidine-1-Carboxylic Acid Benzyl Ester extends beyond pharmacology into materials science and biotechnology. Its structural versatility makes it a potential candidate for use in polymer synthesis and as a building block for advanced materials. Researchers are currently exploring its ability to form self-assembled monolayers and its compatibility with various polymerization techniques, which could lead to innovative applications in nanotechnology and drug delivery systems.

Looking ahead, the future of this compound lies in its continued exploration as a lead molecule for drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its mechanism of action and therapeutic potential. Additionally, advancements in computational chemistry are likely to play a significant role in optimizing its structure for improved efficacy and reduced side effects.